N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide

• IUPAC Name: N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide
• InChI: InChI=1S/C22H14Cl2N2O2S/c23-15-8-11-19(24)18(12-15)20-13-29-22(25-20)26-21(27)14-6-9-17(10-7-14)28-16-4-2-1-3-5-16/h1-13H,(H,25,26,27)
• InChI Key: QDYVRXLVKBTAMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C22H14Cl2N2O2S
• Molecular Weight: 441.3 g/mol
• CAS No.: 325988-00-9

Description

N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide, commonly known as DTT, is a synthetic compound that has been widely used in scientific research. DTT belongs to the class of thiazole-based compounds and is known for its potential biological activity.

Scientific Research Applications

Pharmacological Applications

A study involving 4-thiazolidinone derivatives highlighted the synthesis and pharmacological evaluation of compounds with essential functional groups for binding to benzodiazepine receptors. These compounds, including variants like 4-chloro-N-(2-(4-methoxyphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide, demonstrated significant anticonvulsant activity. This research suggests the potential utility of N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide in developing new therapeutic agents targeting neurological disorders (Faizi et al., 2017).

Materials Science and Chemistry

Research on molecular docking and quantum chemical calculations has been conducted on related thiazolyl compounds, demonstrating their potential in the design of materials with specific electronic and structural properties. For instance, studies involving 4-methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl)-4, 5-dihydro-1H-pyrazol-1-yl]- 1, 3-thiazole-4-yl}phenol have provided insights into the molecular structure, spectroscopic data, and biological effects through molecular docking results (Viji et al., 2020).

Environmental Science

Investigations into environmental contaminants, such as benzotriazoles and benzophenones, shed light on the persistence and bioaccumulation of related chlorinated and phenolic compounds in ecosystems. These studies are crucial for understanding the environmental impact and risks associated with the use of such chemicals, including potential analogs of this compound (Zhang et al., 2011).

Mechanism of Action

Target of Action

The compound “N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide” is a thiazole derivative. Thiazoles are known to have diverse biological activities and can bind with high affinity to multiple receptors . .

Biochemical Pathways

Thiazole derivatives can affect various biochemical pathways depending on their specific targets . .